(E)-3-(5-(4-chlorophenyl)furan-2-yl)-1-(4-ethylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-[5-(4-chlorophenyl)furan-2-yl]-1-(4-ethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C21H17ClO2/c1-2-15-3-5-16(6-4-15)20(23)13-11-19-12-14-21(24-19)17-7-9-18(22)10-8-17/h3-14H,2H2,1H3/b13-11+
• InChI Key: LLQHLFXITRPLLJ-ACCUITESSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C=CC2=CC=C(O2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H17ClO2
• Molecular Weight: 336.8 g/mol

Description

(E)-3-(5-(4-chlorophenyl)furan-2-yl)-1-(4-ethylphenyl)prop-2-en-1-one, also known as EF-24, is a synthetic curcumin analog that has been shown to have potential therapeutic applications. EF-24 is a small molecule that has been studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties.

Scientific Research Applications

Bioactive Heterocyclic Compounds

(E)-3-(5-(4-chlorophenyl)furan-2-yl)-1-(4-ethylphenyl)prop-2-en-1-one, as part of the furanyl- or thienyl-substituted compounds, is significant in drug design due to the bioactive nature of five-membered heterocycles. These compounds, including furanyl- and thienyl-substituted derivatives, are integral in medicinal chemistry, particularly in the development of antiviral, antitumor, antimycobacterial, and antiparkinsonian medications. The review by Ostrowski (2022) highlights the role of furan and thiophene moieties in enhancing the activity and selectivity of nucleobase, nucleoside, and their analogues, underscoring the importance of heteroaryl substituents in bioactive molecules [Ostrowski, 2022].

Anticancer Drug Development

In the search for anticancer drugs with high tumor specificity and reduced keratinocyte toxicity, compounds within the same chemical family as (E)-3-(5-(4-chlorophenyl)furan-2-yl)-1-(4-ethylphenyl)prop-2-en-1-one have demonstrated promising results. Sugita et al. (2017) discussed the tumor specificity and reduced toxicity in keratinocytes of several synthesized compounds, emphasizing the potential of these molecules in developing safer anticancer therapies. The findings point towards the significance of chemical modification to enhance the therapeutic profile of these compounds [Sugita et al., 2017].

Environmental Toxicology and Chemistry

The presence of chlorophenyl groups in compounds like (E)-3-(5-(4-chlorophenyl)furan-2-yl)-1-(4-ethylphenyl)prop-2-en-1-one raises concerns regarding their environmental impact. Studies have assessed the toxic effects of chlorophenols and their derivatives on aquatic life, indicating moderate toxicity that can become significant upon long-term exposure. Research by Krijgsheld and Gen (1986) evaluated the environmental persistence and bioaccumulation potential of chlorophenols, highlighting the necessity of monitoring and managing these compounds to protect aquatic ecosystems [Krijgsheld & Gen, 1986].